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Compound of Interest

Compound Name: Magnesium fumarate

Cat. No.: B1232326 Get Quote

An in-depth examination of the chemical properties, synthesis, and biological relevance of

magnesium fumarate, a key compound in pharmaceutical and nutraceutical research.

Abstract
Magnesium fumarate, the magnesium salt of fumaric acid, is a compound of significant

interest to the scientific and drug development communities. As a bioavailable source of both

magnesium and fumarate, it plays a role in various physiological processes, including cellular

energy metabolism and the modulation of key signaling pathways. This technical guide

provides a comprehensive overview of magnesium fumarate, including its chemical identifiers,

physicochemical properties, a detailed synthesis protocol, and its involvement in biological

systems. This document is intended to serve as a valuable resource for researchers and

professionals in pharmacology, biochemistry, and drug formulation.

Chemical Identity and Properties
Magnesium fumarate is an organic salt with the IUPAC name magnesium (E)-but-2-

enedioate.[1] It is identified by the CAS numbers 6880-23-5 and 7704-71-4.[1] The compound

is typically a white, crystalline powder.[2][3]
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A summary of the key quantitative data for magnesium fumarate is presented in the table

below. This information is crucial for experimental design, formulation development, and

analytical characterization.

Property Value Source(s)

IUPAC Name
magnesium (E)-but-2-

enedioate
[1]

CAS Number 6880-23-5, 7704-71-4 [1]

Molecular Formula C₄H₂MgO₄ [1][4]

Molecular Weight 138.36 g/mol [1][4]

Appearance White powder or granules [2][3]

Solubility
Very soluble in water, very

slightly soluble in alcohol.
[2][3]

Predicted Water Solubility 19.2 g/L [5]

Predicted pKa (Strongest

Acidic)
3.05 [5]

Assay 98% to 102% [2]

Impurity Limit (Arsenic) ≤ 3 ppm [2]

Impurity Limit (Lead) ≤ 10 ppm [2]

Synthesis of Magnesium Fumarate: An Experimental
Protocol
The following section details a reproducible method for the synthesis of magnesium fumarate,

adapted from patent literature. This protocol is suitable for laboratory-scale production.

Materials and Equipment
Fumaric acid
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Magnesium carbonate

Distilled water

Beaker

Stirring apparatus

Heating mantle or hot plate

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Concentrator (e.g., rotary evaporator)

Synthesis Procedure
A preparation method for magnesium fumarate involves the reaction of fumaric acid with

magnesium carbonate in an aqueous solution.[6]

Preparation of Magnesium Carbonate Suspension: In a beaker, add 87 g of magnesium

carbonate to 500 ml of distilled water. Stir the mixture to obtain a suspension.[6]

Reaction with Fumaric Acid: Slowly add 120 g of fumaric acid to the magnesium carbonate

suspension. Heat the reaction mixture to 80°C and maintain this temperature for 3 hours with

continuous stirring to ensure the reaction goes to completion.[6]

Filtration: After the reaction period, filter the hot solution to remove any unreacted starting

materials or insoluble impurities. Collect the clear filtrate.[6]

Crystallization: Concentrate the filtrate to a smaller volume to induce crystallization. The

crystals can then be collected.[6]

Drying: Dry the collected crystals at 130°C for 2 hours to obtain the final magnesium
fumarate product as a white solid.[6] The expected yield is approximately 79.3%, with a

magnesium content of around 15.6%.[6]
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Biological Significance and Role in Signaling
Pathways
Magnesium is a crucial cation involved in a multitude of enzymatic reactions and signaling

pathways.[7] Magnesium fumarate, as a source of magnesium ions, can influence these

processes.

Magnesium and mTOR Signaling
Magnesium plays a significant role in the activation of the mammalian target of rapamycin

(mTOR) signaling pathway.[8] This pathway is central to cell growth, proliferation, and protein

synthesis. The diagram below illustrates a simplified representation of magnesium's

involvement in the mTOR pathway, which is critical for processes like muscle differentiation.[8]

[9]
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Simplified diagram of magnesium's role in activating the mTOR signaling pathway.

Magnesium and Insulin Signaling
Magnesium is also implicated in insulin signaling and sensitivity. It acts as a cofactor for several

key enzymes in the insulin signaling cascade, including the insulin receptor tyrosine kinase.[10]
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A deficiency in magnesium has been associated with insulin resistance, while supplementation

may improve insulin secretion and sensitivity.[10]

Applications in Drug Development and Research
Magnesium fumarate is primarily utilized as a highly bioavailable source of magnesium in

nutritional supplements and is being investigated for its therapeutic potential.

Pharmacokinetics and Bioavailability
Studies on the oral administration of magnesium fumarate in humans have shown it to be a

bioavailable form of magnesium.[11][12] The pharmacokinetics can be described by a two-

exponential equation for an open monocompartmental model.[11][12] The bioavailability of

different magnesium salts is an active area of research, with organic salts like magnesium
fumarate generally showing higher bioavailability than inorganic salts.

Experimental Workflows
The workflow for evaluating a new magnesium compound like magnesium fumarate in a

research setting typically involves several stages, from initial characterization to in vivo studies.

The following diagram outlines a general experimental workflow.
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A general experimental workflow for the evaluation of a magnesium compound.

Conclusion
Magnesium fumarate is a compound with well-defined chemical properties and established

synthesis methods. Its significance in biological systems, particularly in fundamental signaling

pathways like mTOR and insulin signaling, makes it a subject of ongoing research. For drug

development professionals, its high bioavailability presents an advantage for the formulation of

magnesium supplements and potentially for therapeutic applications targeting magnesium-

dependent pathways. This guide provides a foundational resource for further investigation and

application of magnesium fumarate in a scientific and clinical context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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